7-(benzylthio)-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• IUPAC Name: 7-benzylsulfanyl-3-methyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C12H10N4OS2/c1-8-10(17)16-11(14-13-8)19-12(15-16)18-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: HYPSUBDPZHEVIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N(C1=O)N=C(S2)SCC3=CC=CC=C3
• Molecular Formula: C12H10N4OS2
• Molecular Weight: 290.4 g/mol
• CAS No.: 96678-30-7

Description

7-(benzylthio)-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C12H10N4OS2 and its molecular weight is 290.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound 7-(benzylthio)-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been a subject of interest due to its potential antimicrobial properties. Research has shown that derivatives of this compound can be synthesized through the condensation of various substituted benzoic acids/aryloxyacetic acids, yielding products with notable yields. These derivatives have been tested for antibacterial and antifungal activities against a variety of microorganisms, indicating their potential as antimicrobial agents (Ashok & Holla, 2007).

Anticancer Evaluation

In another study, Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which share structural similarities with the target compound, were synthesized and evaluated for their in vitro anticancer activity against several human cancer cell lines. This research highlights the therapeutic potential of these compounds in cancer treatment, with several synthesized compounds exhibiting promising anticancer activity (Tiwari et al., 2017).

Novel Synthetic Approaches and Compound Characterization

Furthermore, innovative synthetic methods have been developed for compounds structurally related to this compound, providing new pathways for the creation of similar molecules. These methods include reactions under specific conditions leading to the formation of new bonds and ring structures. Characterization techniques such as IR, NMR, and mass spectrometry have been employed to confirm the structures of these new compounds, expanding the toolkit for chemical synthesis and analysis (Adhami et al., 2012).

Mechanism of Action

Target of Action

The compound 7-(benzylthio)-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives . These compounds are known to interact with a variety of targets, including enzymes such as carbonic anhydrase, cholinesterase, and aromatase . They also exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, and antiviral effects .

Mode of Action

The mode of action of this compound is likely to involve specific interactions with its target receptors due to its ability to accept and donate hydrogen bonds . This makes it a precise pharmacophore with a bioactive profile . The nature of the substituent on the phenyl ring of 1,3,4-thiadiazoles is known to be important for their cytotoxic activity .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for related compounds

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. Given its broad range of pharmacological activities, it is likely to have multiple cellular and molecular effects. For instance, compounds in this class have been found to exhibit anticancer activity , suggesting that they may induce cell death in cancer cells